Cas no 2640956-23-4 (2-(oxane-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane)

• Product Name: 2-(oxane-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane
• CAS No: 2640956-23-4
• MF: C₁₈H₂₃NO₂
• MW: 285.38072514534
• CID: 5317738
• PubChem ID: 155800513
• Update Time: 2025-07-02

2-(oxane-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• F6708-8489
• 2-(oxane-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane
• 2640956-23-4
• AKOS040717296
• (6-Phenyl-2-azaspiro[3.3]hept-2-yl)(tetrahydro-2H-pyran-2-yl)methanone

• Inchi： 1S/C18H23NO2/c20-17(16-8-4-5-9-21-16)19-12-18(13-19)10-15(11-18)14-6-2-1-3-7-14/h1-3,6-7,15-16H,4-5,8-13H2
• InChI Key： NVPFGHZEIVCMTF-UHFFFAOYSA-N
• SMILES： C(N1CC2(CC(C3=CC=CC=C3)C2)C1)(C1OCCCC1)=O

Computed Properties

• Exact Mass: 285.172878976g/mol
• Monoisotopic Mass: 285.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 473.1±45.0 °C(Predicted)
• pka: -0.47±0.40(Predicted)

Additional information on 2-(oxane-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane

Comprehensive Overview of 2-(oxane-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane (CAS No. 2640956-23-4)

The compound 2-(oxane-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane (CAS No. 2640956-23-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its spirocyclic framework and oxane carbonyl moiety make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-(oxane-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane has surged, driven by the need for innovative therapeutics. This compound's azaspiro[3.3]heptane core is a key feature that aligns with current trends in fragment-based drug design and small molecule optimization. Its phenyl substituent further enhances its versatility, making it a valuable building block in synthetic chemistry.

The synthesis of 2-(oxane-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane involves sophisticated multi-step organic reactions, often leveraging catalyzed cyclization and carbonylative coupling techniques. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge research. Its CAS No. 2640956-23-4 serves as a critical identifier for researchers accessing databases like SciFinder and Reaxys.

From a pharmacological perspective, the spirocyclic structure of this compound is associated with improved metabolic stability and target selectivity, addressing common challenges in drug development. This has led to its exploration in central nervous system (CNS) disorders and inflammatory diseases, areas where small molecule modulators are in high demand. The oxane ring in its structure also contributes to its lipophilicity, a property crucial for blood-brain barrier penetration.

In the context of green chemistry, the synthesis and application of 2-(oxane-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane align with efforts to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free conditions to produce this compound sustainably. Such advancements resonate with the growing emphasis on eco-friendly pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

The compound's molecular weight and polar surface area further underscore its drug-like properties, making it a subject of interest in computational chemistry and molecular docking studies. These analyses often highlight its potential interactions with GPCRs and kinase enzymes, which are pivotal in modern drug discovery. The azaspiro[3.3]heptane motif, in particular, is recognized for its ability to mimic natural product architectures, a strategy increasingly adopted in lead compound identification.

As the pharmaceutical industry continues to prioritize structure-activity relationship (SAR) studies, 2-(oxane-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane stands out as a versatile template. Its modifiable functional groups allow for extensive derivatization, enabling researchers to fine-tune its pharmacokinetic profile. This adaptability is crucial for addressing drug resistance and improving therapeutic efficacy, two pressing concerns in contemporary medicine.

In summary, 2-(oxane-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane (CAS No. 2640956-23-4) represents a compelling example of how advanced organic synthesis and rational drug design converge to address unmet medical needs. Its spirocyclic core, oxane carbonyl group, and phenyl substitution collectively contribute to its significance in both academic and industrial research. As the scientific community delves deeper into its applications, this compound is poised to play a pivotal role in the next generation of therapeutic agents.